CEP-32215
Overview
Description
CEP-32215 is a novel potent, selective, and orally bioavailable inverse agonist of the histamine H3 receptor (H3R).
Scientific Research Applications
CEP-32215 as a Wake-Promoting Agent :CEP-32215, identified as a potent and selective inverse agonist of the histamine H3 receptor (H3R), has demonstrated efficacy as a wake-promoting agent. It has shown high affinity in human and rat H3R radioligand binding assays, with effective oral bioavailability across different species. Notably, CEP-32215 has been considered for potential use in treating a variety of sleep disorders due to its ability to significantly increase wake duration without undesirable events like seizure activity (Hudkins et al., 2016).
Development and Synthesis of CEP-32215 :The paper by Wang et al. (2013) details the process development for the preparation of CEP-32215, including the preparation of supplies for biological screening and an optimized process for preclinical testing. The synthesis involved the formation of a key spiroketal moiety and a novel Suzuki coupling approach (Wang et al., 2013).
Other Studies Mentioning CEP-32215 :
- The Harvard Clean Energy Project (CEP) outlines a large-scale computational framework for studying organic solar cell materials, potentially relevant to the broader context of CEP-32215's applications (Hachmann et al., 2011).
- Research on circulating endothelial progenitor (CEP) cells in tumor angiogenesis provides insights into the broader scientific landscape of endothelial cell research, which might have implications for the understanding of compounds like CEP-32215 (Pydi & Rentala, 2018).
properties
Molecular Formula |
C22H29N3O3 |
|---|---|
Molecular Weight |
383.492 |
IUPAC Name |
3-(1'-Cyclobutylspiro[4H-1,3-benzodioxine-2,4'-piperidine]-6-yl)-5,5-dimethyl-1,4-dihydropyridazin-6-one |
InChI |
InChI=1S/C22H29N3O3/c1-21(2)13-18(23-24-20(21)26)15-6-7-19-16(12-15)14-27-22(28-19)8-10-25(11-9-22)17-4-3-5-17/h6-7,12,17H,3-5,8-11,13-14H2,1-2H3,(H,24,26) |
InChI Key |
LUCJAWANBKICPE-UHFFFAOYSA-N |
SMILES |
O=C1C(C)(C)CC(C2=CC=C(OC3(CCN(C4CCC4)CC3)OC5)C5=C2)=NN1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
CEP-32215; CEP 32215; CEP32215 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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